Cas no 18159-23-4 (methyl 1-benzyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-benzyl-1H-pyrrole-2-carboxylate
• CAS No: 18159-23-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD17015422
• CID: 1380867
• PubChem ID: 21766231
• Update Time: 2025-04-20

methyl 1-benzyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-benzyl-1H-pyrrole-2-carboxylate
• Methyl 1-Benzylpyrrole-2-carboxylate
• D85735
• 1H-Pyrrole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester
• 18159-23-4
• SCHEMBL1243976
• MFCD17015422
• WS-02698
• ASHPSTQAODFMLF-UHFFFAOYSA-N
• DTXSID50617788
• DB-370671

• MDL： MFCD17015422
• Inchi： 1S/C13H13NO2/c1-16-13(15)12-8-5-9-14(12)10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： ASHPSTQAODFMLF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 325.105°C at 760 mmHg
• Flash Point: 150.419°C
• Refractive Index: 1.551
• PSA: 31.23